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Introduction

Direct Imaging of Neuronal Activity (DIANA) is a high-resolution functional magnetic resonance
imaging (fMRI) technique developed to directly measure neuronal activity, offering a significant
increase in temporal and spatial resolution compared to conventional Blood Oxygen Level-
Dependent (BOLD) fMRI.[1][2] This methodology has been applied to study sensory processing
pathways in preclinical models, providing insights into the rapid, sequential activation of
different brain regions in response to sensory stimuli.

However, it is crucial to note that the DIANA technique has been a subject of scientific debate
regarding its reproducibility. The original seminal paper published in Science in 2022 has since
been retracted.[3] Subsequent research has suggested that the observed signals may be
attributable to a phenomenon known as pseudo-steady state (PSS) oscillations rather than
direct neuronal activity.[4][5] This document provides an overview of the DIANA methodology
as reported in studies of sensory processing pathways, with the important caveat of the
ongoing scientific discussion surrounding its validity.

Quantitative Data Summary

The following tables summarize quantitative data from DIANA fMRI studies investigating the
forelimb somatosensory pathway in anesthetized mice.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7908659?utm_src=pdf-interest
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12007528/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.thetransmitter.org/retraction/authors-retract-science-paper-on-controversial-fmri-method/
https://www.biorxiv.org/content/10.1101/2025.08.31.673005v1
https://www.biorxiv.org/content/10.1101/2025.08.31.673005.full
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Table 1: DIANA fMRI Acquisition Parameters

Parameter Value

Magnetic Field Strength 7T,94T,or11.7T
Temporal Resolution (TR) 5ms

Echo Time (TE) 2ms

Flip Angle (FA) 4° - 4.6°

) ) 0.2 mm x 0.2 mm x 0.8 mm or 0.22 mm x 0.22
Spatial Resolution
mm x 1.0 mm

Field of View (FOV) 25.6 mm x 12.8 mm or 16 mm x 16 mm

Data compiled from multiple studies.[6]

Table 2: Peak DIANA Response Latencies in the Mouse Forelimb Sensory Pathway

Brain Region Peak Latency (ms) Signal Change (%)
Ventral Posterolateral Nucleus
225+1091 ~0.19
(VPL) of the Thalamus
Primary Somatosensory
Cortex, Forelimb Region 47.9+1.99 ~0.20

(S1FL)

Data from forelimb electrical stimulation studies in anesthetized mice at 7 T.[6]

Experimental Protocols

This section details the methodology for using DIANA fMRI to study the forelimb sensory
processing pathway in anesthetized mice.

Animal Preparation and Anesthesia
e Animal Model: Adult male mice (e.g., C57BL/6) are typically used.
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e Anesthesia: Anesthesia is induced and maintained to ensure the animal remains stationary
and physiologically stable throughout the experiment. A common approach involves an initial
intraperitoneal injection of a ketamine/xylazine mixture, followed by continuous intravenous
infusion to maintain a stable anesthetic depth.

o Physiological Monitoring: Monitor and maintain the animal's vital signs, including body
temperature and respiration rate, within a stable physiological range.

Sensory Stimulation

o Stimulation Type: Electrical stimulation of the forelimb.
o Electrode Placement: Place electrodes on the forepaw of the mouse.

e Stimulation Parameters:

[e]

Strength: 1 mA

Duration: 1 ms

o

[¢]

Frequency: 4 Hz

[¢]

Interstimulus Interval: 250 ms (composed of 100 ms pre-stimulation, 1 ms stimulation, and
149 ms post-stimulation).

 Trial Structure: Apply stimuli multiple times, corresponding to the number of phase-encoding
lines in the fMRI acquisition (e.g., 72 times). A rest period (e.g., 90 seconds every 5 trials) is
incorporated to minimize neural adaptation. A total of 40 trials per mouse is a reported
number for analysis.[6]

DIANA fMRI Data Acquisition

* MRI System: A high-field animal MRI scanner (e.g., 7 T, 9.4 T, or 11.7 T) is required.

¢ Pulse Sequence: A Spoiled Gradient Recalled Echo (SPGRE) sequence is the basis of the
DIANA method.[1]

o Acquisition Parameters: Utilize the parameters outlined in Table 1.
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 Slice Positioning: Position the imaging slices to cover the brain regions of interest in the
forelimb sensory pathway, such as the VPL of the thalamus and the S1FL.

Data Analysis: Spatiotemporal Activation Mapping

e Preprocessing:

o Temporal Smoothing: Apply a temporal smoothing kernel (e.g., 15 ms) to the time series
data.

o Linear Detrending: Remove linear drifts from the time series.
e Activation Mapping:
o Spatial Smoothing: Apply a median filter (e.g., 5-voxel kernel) for spatial smoothing.

o Statistical Comparison: Perform a voxel-wise comparison of each image in the post-
stimulation period against a baseline (mean of the pre-stimulation signal) using a paired t-
test.

o Thresholding: Display voxels with positive t-values that meet a statistical significance
criterion (e.g., p < 0.05) and a minimum cluster size (e.g., > 5 voxels).

o Latency Analysis: The peak of the DIANA response time is used to create spatiotemporal
activation maps, where different colors can represent the timing of peak responses in
different brain regions.

Visualizations
Signaling Pathway
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Caption: Simplified diagram of the forelimb sensory processing pathway with reported DIANA
response latencies.

Experimental Workflow
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Caption: Experimental workflow for studying sensory processing pathways using DIANA fMRI.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7908659?utm_src=pdf-body-img
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Relationship: DIANA Signal Interpretation
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Caption: Logical relationship illustrating the evolving interpretation of the DIANA fMRI signal.
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pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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